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Introduction

The nuclear spin (J) and parity (1) of an atomic nucleus are fundamental quantum mechanical
properties that dictate its behavior and interactions. For drug development professionals
leveraging radioisotopes, a precise understanding of these characteristics is paramount for
applications such as radionuclide therapy and medical imaging. Chlorine-38 (38Cl), a
radioisotope with a half-life of 37.24 minutes, presents a case of interest. This technical guide
provides an in-depth exploration of the nuclear spin and parity of Chlorine-38, detailing the
experimental methodologies for its determination and the theoretical framework of the nuclear
shell model that explains its structure.

Quantitative Data Summary

The experimentally determined nuclear properties of the ground state and a notable isomeric
state of Chlorine-38 are summarized in the table below.

Excitation
. Nuclear ]
Isotope Energy Half-Life . Parity () Jmnt
Spin (J)
(keV)
38Cl| 0 37.24 min 2 - 2-
38mC] 671.3 715 ms 5 - 5~
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Theoretical Framework: The Nuclear Shell Model

The nuclear spin and parity of Chlorine-38, an odd-odd nucleus with 17 protons and 21
neutrons, can be understood through the framework of the nuclear shell model. This model
posits that nucleons (protons and neutrons) occupy discrete energy levels, or shells, analogous
to electron shells in atoms.

Shell Configuration of Chlorine-38:

e Protons (Z=17): The first 16 protons fill the lower energy shells. The 17th proton, being the
last unpaired proton, occupies the 1ds/z orbital. For this orbital, the orbital angular
momentum (1) is 2, and the total angular momentum (j) is 3/2. The parity is given by (-1)' =
(-1)2 = +1 (even).

e Neutrons (N=21): The first 20 neutrons form a closed shell. The 21st neutron, being the last
unpaired neutron, occupies the 1f;/2 orbital. For this orbital, the orbital angular momentum (1)
is 3, and the total angular momentum (j) is 7/2. The parity is given by (-1)' = (-1)3 = -1 (odd).

Coupling of Angular Momenta and Parity:

The total nuclear spin (J) of an odd-odd nucleus arises from the vector coupling of the total
angular momenta of the unpaired proton (jo) and the unpaired neutron (jn). The possible values
of J are given by the Clebsch-Gordan series:

lip-inl<J<jp +]n
For Chlorine-38: |3/2 - 7/2|<J<3/2+7/22<J<5
Thus, the possible spin values are 2, 3, 4, and 5.

The total parity (1) of the nucleus is the product of the parities of the unpaired proton and
neutron:

U= Tip X TOn = (+1) X (-1) = -1 (odd)

Therefore, the possible spin-parity (J1t) assignments for the low-lying states of Chlorine-38 are
2-,37,47,and 5.
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Nordheim's Rules for the Ground State:

To predict which of these possible Jmt values corresponds to the ground state, Nordheim's rules
are applied. These empirical rules consider the coupling of the intrinsic spins and orbital
angular momenta of the unpaired nucleons.

The Nordheim number (N) is calculated as: N = (jp - Ip) + (jn - In)
For Chlorine-38:

e p=3/2,lpb=2

e n=7/2,1n=3

N=(3/2-2)+(7/2-3)=(-1/2) + (1/2) =0

According to the "strong rule" of Nordheim, when N = 0, the ground state spin is given by: J =
ljp-jn| =13/2-7/2] =2

This prediction of a 2~ ground state for Chlorine-38 is in excellent agreement with
experimental observations. The 5~ state is an isomeric state, representing another possible
coupling of the valence nucleons.
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Logical Determination of Chlorine-38 Ground State Spin and Parity

Proton Configuration (Z=17) Neutron Configuration (N=21)
17th Proton in 1d(3/2) orbital 21st Neutron in 1f(7/2) orbital
Y Y
ILp=2 ILn=3

Nordheim's Rules‘;or Ground State

Nordheim Number (N):
T_p = (-1)"2 = +1 (even) N=(G_p-I_p)+(_n-I_n) |== T_n = (-1)"3 = -1 (odd)
N=(3/2-2)+(7/2-3)=0

Angular Momenptum Coupling jand Parity *
Yy Y \

J=li_p-jnjtoj p+jn Strong Rule (N=0):

T=T_p*71_n=-1(odd)

Possible J=2, 3, 4,5 Jgs=l|i_p-in|
\i \
Possible States (J*m): Predicted Ground State:
2-,37,4°,5° M =2

Click to download full resolution via product page

Caption: Shell model prediction of the 2~ ground state of Chlorine-38.

Experimental Determination of Nuclear Spin and
Parity

The nuclear spin and parity of Chlorine-38 have been determined through various
experimental techniques, primarily involving gamma-ray spectroscopy following nuclear
reactions or radioactive decay.

In-Beam y-Ray Spectroscopy via Fusion-Evaporation
Reaction

This method involves creating Chlorine-38 in an excited state and observing the emitted
gamma rays as it de-excites.

Experimental Protocol:
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Target Preparation: A thin, isotopically enriched target of Magnesium-26 (2Mg) is prepared.

Beam Acceleration: A beam of Carbon-14 (*#C) ions is accelerated to a specific energy (e.g.,
30-40 MeV) using a tandem accelerator.

Nuclear Reaction: The **C beam is directed onto the 2°Mg target, inducing the fusion-
evaporation reaction: 26Mg(**C, pn)38Cl. This reaction produces Chlorine-38, ejecting a
proton (p) and a neutron (n).

Particle Detection: An E-AE silicon telescope is placed at a forward angle (near 0°) to detect
the emitted protons. This provides a trigger, confirming the production of 38Cl.

Gamma-Ray Detection: An array of High-Purity Germanium (HPGe) detectors, such as the
FSU y-detection array, is positioned around the target to detect the gamma rays emitted from
the excited 38Cl nucleus in coincidence with the detected protons.

Data Acquisition: Coincidence data between the silicon telescope and the HPGe detectors
are recorded. This includes the energy of the detected gamma rays and the angle of their
emission relative to the beam direction.

Data Analysis:

o Level Scheme Construction: By analyzing the energies and coincidence relationships of
the detected gamma rays, a level scheme of 38Cl is constructed.

o Angular Distribution Analysis: The intensity of a given gamma-ray transition is measured
as a function of the detector angle. The shape of this angular distribution is characteristic
of the multipolarity of the gamma-ray transition (e.g., dipole, quadrupole) and the spins of
the initial and final nuclear states. By fitting the experimental angular distribution to
theoretical models, the spins of the excited states can be determined. Parity is often
inferred from the electromagnetic character (electric or magnetic) of the transition.

Workflow for In-Beam y-Ray Spectroscopy of Chlorine-38

Proton Detection
(E-AE Si Telescope)

14C Beam

29Mg(4C, pyec]
(30-40 MeV) Reaction

y-Ray Detection

(HPGe Array)
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Caption: Experimental workflow for determining 38Cl spin via in-beam y-ray spectroscopy.

Gamma-Ray Spectroscopy following Grazing Reactions

This technique populates excited states in Chlorine-38 through a different reaction
mechanism.

Experimental Protocol:

e Beam and Target: A beam of Sulfur-36 (3°S) ions is accelerated to an energy of
approximately 215 MeV and directed onto a Lead-208 (2°8Pb) target.

e Grazing Reaction: The interaction between the 3¢S beam and the 2°8Pb target at grazing
incidence (a near-miss collision) can lead to the transfer of nucleons, populating excited
states in various nuclei, including 38Cl.

o Fragment Identification: A magnetic spectrometer, such as PRISMA, is used to separate and
identify the reaction products based on their mass-to-charge ratio. This allows for the specific
selection of 38Cl ions.

o Gamma-Ray Detection: A gamma-ray detector array, like CLARA, is placed around the target
to detect the gamma rays emitted from the excited 38Cl fragments in coincidence with their
identification by the spectrometer.

o Data Analysis: Similar to the in-beam spectroscopy method, the analysis of the gamma-ray
energies and their angular correlations allows for the construction of the level scheme and
the assignment of spin and parity to the observed states.

Conclusion

The nuclear spin and parity of the ground state of Chlorine-38 have been firmly established as
2, with a significant isomeric state at 5-. These values are consistently supported by
experimental data from various nuclear reaction and spectroscopy technigues and are well-
explained by the nuclear shell model, particularly with the application of Nordheim's rules for
odd-odd nuclei. For professionals in drug development and related scientific fields, this
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comprehensive understanding of the fundamental properties of 38Cl is crucial for its potential
applications and for the accurate modeling of its behavior in biological systems.

 To cite this document: BenchChem. [Unraveling the Nuclear Spin and Parity of Chlorine-38:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222470#chlorine-38-nuclear-spin-and-parity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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